methyl 3-(azepan-3-yl)propanoate hydrochloride
Overview
Description
Methyl 3-(azepan-3-yl)propanoate hydrochloride, also known as Methylazepan hydrochloride (Methylazepan HCl) is a synthetic compound that has been used in scientific research for its potential therapeutic benefits. Methylazepan HCl is a derivative of the neurotransmitter serotonin and is believed to act as a serotonin transporter inhibitor. Its ability to inhibit serotonin transporters has made it a promising candidate for the treatment of psychiatric and neurological disorders, including anxiety, depression, and obsessive-compulsive disorder (OCD).
Scientific Research Applications
Methyl 3-(azepan-3-yl)propanoate hydrochloride HCl has been studied for its potential therapeutic benefits in various scientific research applications. It has been used to investigate the role of serotonin transporters in the pathophysiology of psychiatric and neurological disorders, including OCD, anxiety, and depression. In addition, it has been studied for its potential to modulate the activity of the 5-HT2A receptor, which is involved in the regulation of mood and emotion.
Mechanism of Action
Methyl 3-(azepan-3-yl)propanoate hydrochloride HCl is believed to act as a serotonin transporter inhibitor. It works by blocking the reuptake of serotonin, which results in an increase in serotonin levels in the brain. This, in turn, can lead to an increase in serotonin activity, which can have beneficial effects on mood and behavior.
Biochemical and Physiological Effects
methyl 3-(azepan-3-yl)propanoate hydrochloride HCl has been found to have a number of biochemical and physiological effects. In studies, it has been found to increase serotonin levels in the brain, which can have positive effects on mood and behavior. It has also been found to reduce anxiety and depression-like behaviors in animal models. In addition, it has been found to reduce the activity of the 5-HT2A receptor, which is involved in the regulation of mood and emotion.
Advantages and Limitations for Lab Experiments
Methyl 3-(azepan-3-yl)propanoate hydrochloride HCl has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. Additionally, it has been found to be relatively safe and has few side effects. However, there are some limitations to its use in lab experiments. For example, it is not well-studied in humans and its effects on the brain are not yet fully understood.
Future Directions
Methyl 3-(azepan-3-yl)propanoate hydrochloride HCl has potential for use in the treatment of psychiatric and neurological disorders, including OCD, anxiety, and depression. In the future, further research is needed to better understand its mechanism of action and its effects on the brain. Additionally, further research is needed to investigate its potential therapeutic benefits in humans. Furthermore, research is needed to investigate the potential for its use in combination with other drugs for the treatment of psychiatric and neurological disorders. Finally, research is needed to investigate the potential for its use in the treatment of other conditions, such as addiction and pain.
Synthesis Methods
Methyl 3-(azepan-3-yl)propanoate hydrochloride HCl can be synthesized using a two-step process. The first step involves the reaction of 1-azepan-3-ylpropanoic acid with methyl iodide, followed by the reaction of the resulting methyl azepan-3-ylpropanoate with hydrochloric acid. The product is then purified by recrystallization from a suitable solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(azepan-3-yl)propanoate hydrochloride involves the reaction of 3-azepanone with methyl 3-bromopropionate followed by hydrolysis and subsequent reaction with hydrochloric acid.", "Starting Materials": [ "3-azepanone", "methyl 3-bromopropionate", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 3-azepanone in diethyl ether and add sodium hydroxide. Stir the mixture for 30 minutes at room temperature.", "Step 2: Add methyl 3-bromopropionate to the reaction mixture and stir for 24 hours at room temperature.", "Step 3: Extract the product with diethyl ether and wash with water.", "Step 4: Hydrolyze the product with hydrochloric acid and extract with diethyl ether.", "Step 5: Wash the organic layer with water and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the product and recrystallize from diethyl ether to obtain methyl 3-(azepan-3-yl)propanoate hydrochloride." ] } | |
CAS RN |
2694729-20-7 |
Molecular Formula |
C10H20ClNO2 |
Molecular Weight |
221.7 |
Purity |
95 |
Origin of Product |
United States |
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